Cas no 17467-41-3 (5-Amino-3-ethyl-1,2,4-thiadiazole)

5-Amino-3-ethyl-1,2,4-thiadiazole structure
17467-41-3 structure
Product Name:5-Amino-3-ethyl-1,2,4-thiadiazole
CAS No:17467-41-3
MF:C4H7N3S
MW:129.183478593826
MDL:MFCD03093849
CID:138305
PubChem ID:2756430
Update Time:2025-04-19

5-Amino-3-ethyl-1,2,4-thiadiazole Chemical and Physical Properties

Names and Identifiers

    • 3-Ethyl-1,2,4-thiadiazol-5-amine
    • 1,2,4-Thiadiazol-5-amine,3-ethyl-
    • 5-AMINO-3-ETHYL-1,2,4-THIADIAZOLE
    • TIMTEC-BB SBB005485
    • BP-10176
    • 17467-41-3
    • CS-0316415
    • D86484
    • MFCD03093849
    • 3-ethyl-[1,2,4]thiadiazol-5-ylamine
    • TS-01697
    • A811682
    • 3-Ethyl-5-amino-1,2,4-thiadiazole
    • FT-0692144
    • AKOS009578280
    • DTXSID20373364
    • 5-amino-3-ethyl-1,2,4-thiadiazole, AldrichCPR
    • SCHEMBL91381
    • 1,2,4-Thiadiazol-5-amine, 3-ethyl-
    • VMSZFGJMDPANBP-UHFFFAOYSA-N
    • 5-Amino-3-ethyl-1,2,4-thiadiazole
    • MDL: MFCD03093849
    • Inchi: 1S/C4H7N3S/c1-2-3-6-4(5)8-7-3/h2H2,1H3,(H2,5,6,7)
    • InChI Key: VMSZFGJMDPANBP-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC(CC)=N1

Computed Properties

  • Exact Mass: 129.03600
  • Monoisotopic Mass: 129.036
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 77.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 80Ų

Experimental Properties

  • Density: 1.285
  • Melting Point: 114-116°C
  • Boiling Point: 267.2 °C at 760 mmHg
  • Flash Point: 115.4 °C
  • PSA: 80.04000
  • LogP: 1.26390

5-Amino-3-ethyl-1,2,4-thiadiazole Security Information

  • Hazard Category Code: 22-36
  • Hazardous Material Identification: Xn

5-Amino-3-ethyl-1,2,4-thiadiazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

5-Amino-3-ethyl-1,2,4-thiadiazole Pricemore >>

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